![molecular formula C16H18N2O2 B4397896 2-isopropyl-3-phenyl-6,7-dihydro-5H-cyclopenta[b]pyrazine 1,4-dioxide](/img/structure/B4397896.png)
2-isopropyl-3-phenyl-6,7-dihydro-5H-cyclopenta[b]pyrazine 1,4-dioxide
Overview
Description
2-isopropyl-3-phenyl-6,7-dihydro-5H-cyclopenta[b]pyrazine 1,4-dioxide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as CPPO and is widely used as a photosensitizer in photochemistry and photobiology.
Mechanism of Action
CPPO acts as a photosensitizer by absorbing light energy and transferring it to molecular oxygen, resulting in the generation of singlet oxygen. Singlet oxygen is a highly reactive species that can react with a wide range of organic compounds, leading to the degradation of these compounds. CPPO is also known to undergo photochemical reactions, such as isomerization and cyclization, when exposed to light.
Biochemical and Physiological Effects
CPPO has been shown to have some biochemical and physiological effects. It has been reported to induce oxidative stress in cells, leading to the activation of various signaling pathways. CPPO has also been shown to have antitumor activity in vitro and in vivo, suggesting its potential use in cancer therapy. However, further studies are required to fully understand the biochemical and physiological effects of CPPO.
Advantages and Limitations for Lab Experiments
CPPO has several advantages for lab experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. CPPO is also stable under normal laboratory conditions and has a long shelf life. However, CPPO has some limitations, including its low solubility in water and some organic solvents, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on CPPO. One area of interest is the development of new synthetic methods for CPPO that can improve the yield and purity of the compound. Another area of interest is the investigation of the biochemical and physiological effects of CPPO in more detail, particularly its potential use in cancer therapy. Additionally, the development of new applications for CPPO in areas such as organic synthesis and materials science is an exciting area of research.
Scientific Research Applications
CPPO is widely used as a photosensitizer in photochemistry and photobiology. It has been used in various applications, including singlet oxygen generation, photodegradation of organic compounds, and photodynamic therapy. CPPO is also used as a probe for studying the photochemistry of organic compounds and as a reference compound for evaluating the efficiency of other photosensitizers.
properties
IUPAC Name |
4-oxido-2-phenyl-3-propan-2-yl-6,7-dihydro-5H-cyclopenta[b]pyrazin-1-ium 1-oxide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-11(2)15-16(12-7-4-3-5-8-12)18(20)14-10-6-9-13(14)17(15)19/h3-5,7-8,11H,6,9-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPIMCDFADQFRFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C([N+](=O)C2=C(N1[O-])CCC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.